{1-[(Dimethylamino)methyl]cyclopentyl}methanamine

• IUPAC Name: [1-[(dimethylamino)methyl]cyclopentyl]methanamine
• InChI: InChI=1S/C9H20N2/c1-11(2)8-9(7-10)5-3-4-6-9/h3-8,10H2,1-2H3
• InChI Key: KNWUQYQKSMAIAQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1(CCCC1)CN
• Molecular Formula: C9H20N2
• Molecular Weight: 156.27 g/mol

Description

“{1-[(Dimethylamino)methyl]cyclopentyl}methanamine” is a chemical compound with the molecular formula C9H20N2 and a molecular weight of 156.27 g/mol. It is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of “{1-[(Dimethylamino)methyl]cyclopentyl}methanamine” consists of a cyclopentyl group (a five-membered ring of carbon atoms), a methyl group (a carbon atom bonded to three hydrogen atoms), and a dimethylamino group (a nitrogen atom bonded to two methyl groups and one hydrogen atom).

Scientific Research Applications

• Synthesis and Anticancer Activity : A study by Hogan et al. (2008) synthesized new titanocene anticancer agents using a derivative of {1-[(Dimethylamino)methyl]cyclopentyl}methanamine. The synthesized compounds showed significant cytotoxicity against LLC-PK cells, with some being nearly as cytotoxic as cisplatin (Hogan et al., 2008).

• Fermentation and Methane Formation : Research by Hippe et al. (1979) demonstrated that Methanosarcina barkeri can ferment N-methyl compounds like methylamines, including dimethylamine, to produce methane. This study highlights the biological utilization of such compounds in methanogenic pathways (Hippe et al., 1979).

• Carcinogenic Properties of Related Compounds : Lawley (1983) discussed the carcinogenic properties of N-nitroso compounds, related to N-nitrosodimethylamine, a derivative of dimethylamine, highlighting the toxicological aspects of such compounds (Lawley, 1983).

• Industrial Chemical Synthesis : Corbin, Schwarz, and Sonnichsen (1997) reviewed the synthesis of methylamines, including dimethylamine, discussing the development of catalysts and the industrial importance of these compounds (Corbin, Schwarz, & Sonnichsen, 1997).

• Biochemical and Molecular Studies : A study by Wu et al. (2009) on N-(2-Pyridylmethyleneamino)dehydroabietylamine, a compound related to {1-[(Dimethylamino)methyl]cyclopentyl}methanamine, provided insights into the structural aspects of such compounds and their potential biochemical applications (Wu et al., 2009).

• Methanogenesis Research : Krzycki (2004) investigated the role of genetically encoded pyrrolysine in methylamine methyltransferases, essential for methane formation from methylamines, demonstrating the biological significance of these compounds in microbial metabolism (Krzycki, 2004).